![molecular formula C11H13ClN2 B8274523 7-chloro-1-ethyl-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine CAS No. 874014-28-5](/img/structure/B8274523.png)
7-chloro-1-ethyl-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine
Cat. No. B8274523
M. Wt: 208.69 g/mol
InChI Key: PVRIPBKTVJERAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07662832B2
Procedure details
In accordance with the same procedures as in Step 2 of Example 198, except for using 7-chloro-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine prepared in Step 1 of Example 198 and iodoethane, the titled compound was obtained as a white solid. (Yield: 42%)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
42%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[CH:4][CH:5]=[C:6]2[C:10]([CH3:11])=[C:9]([CH3:12])[NH:8][C:7]=12.I[CH2:14][CH3:15]>>[Cl:1][C:2]1[N:3]=[CH:4][CH:5]=[C:6]2[C:10]([CH3:11])=[C:9]([CH3:12])[N:8]([CH2:14][CH3:15])[C:7]=12
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1N=CC=C2C1NC(=C2C)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ICC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1N=CC=C2C1N(C(=C2C)C)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 42% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
